Cas no 1805392-82-8 (4-Bromo-2-(difluoromethyl)-5-fluoro-3-hydroxypyridine)

• Product Name: 4-Bromo-2-(difluoromethyl)-5-fluoro-3-hydroxypyridine
• CAS No: 1805392-82-8
• MF: C₆H₃BrF₃NO
• MW: 241.993331193924
• CID: 4915512
• Update Time: 2025-06-11

4-Bromo-2-(difluoromethyl)-5-fluoro-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-5-fluoro-3-hydroxypyridine

• Inchi： 1S/C6H3BrF3NO/c7-3-2(8)1-11-4(5(3)12)6(9)10/h1,6,12H
• InChI Key： ZLQUZDJZYQVXBP-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C(F)F)C=1O)F

Computed Properties

• Exact Mass: 240.93501 g/mol
• Monoisotopic Mass: 240.93501 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1
• Molecular Weight: 241.99

Additional information on 4-Bromo-2-(difluoromethyl)-5-fluoro-3-hydroxypyridine

Recent Advances in the Study of 4-Bromo-2-(difluoromethyl)-5-fluoro-3-hydroxypyridine (CAS: 1805392-82-8)

The compound 4-Bromo-2-(difluoromethyl)-5-fluoro-3-hydroxypyridine (CAS: 1805392-82-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique bromo, difluoromethyl, and fluoro substituents, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, structural modifications, and biological activities, making it a compound of considerable interest for researchers.

One of the key areas of research involving 4-Bromo-2-(difluoromethyl)-5-fluoro-3-hydroxypyridine is its role as a building block in the synthesis of novel pharmaceutical agents. The presence of multiple halogen atoms and a hydroxyl group in its structure allows for diverse chemical transformations, enabling the creation of derivatives with enhanced biological activity. Recent publications have highlighted its utility in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds, underscoring its versatility in medicinal chemistry.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthesis of 4-Bromo-2-(difluoromethyl)-5-fluoro-3-hydroxypyridine derivatives and their evaluation as potential inhibitors of protein kinases. The study demonstrated that certain derivatives exhibited potent inhibitory activity against specific kinase targets, with IC50 values in the nanomolar range. These findings suggest that this compound could serve as a valuable scaffold for the design of next-generation kinase inhibitors, particularly for cancer therapy.

Another significant application of 4-Bromo-2-(difluoromethyl)-5-fluoro-3-hydroxypyridine lies in its use as an intermediate in the synthesis of agrochemicals. A recent report in the journal Pest Management Science detailed the development of novel fungicides incorporating this compound. The study revealed that derivatives of 4-Bromo-2-(difluoromethyl)-5-fluoro-3-hydroxypyridine exhibited strong antifungal activity against a range of plant pathogens, with minimal toxicity to non-target organisms. This makes it a promising candidate for sustainable agricultural practices.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 4-Bromo-2-(difluoromethyl)-5-fluoro-3-hydroxypyridine. A study in Organic Process Research & Development reported an improved synthetic route that enhances yield and reduces the use of hazardous reagents. This development is particularly important for scaling up production to meet the growing demand for this compound in both pharmaceutical and agrochemical industries.

In conclusion, 4-Bromo-2-(difluoromethyl)-5-fluoro-3-hydroxypyridine (CAS: 1805392-82-8) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a focal point for ongoing studies. Future research is expected to further explore its potential in drug discovery, agrochemical development, and other areas, solidifying its role as a key player in the field.